2-(benzo[d][1,3]dioxol-5-yl)-N-(6-ethoxybenzo[d]thiazol-2-yl)-N-((tetrahydrofuran-2-yl)methyl)acetamide

• IUPAC Name: 2-(1,3-benzodioxol-5-yl)-N-(6-ethoxy-1,3-benzothiazol-2-yl)-N-(oxolan-2-ylmethyl)acetamide
• InChI: InChI=1S/C23H24N2O5S/c1-2-27-16-6-7-18-21(12-16)31-23(24-18)25(13-17-4-3-9-28-17)22(26)11-15-5-8-19-20(10-15)30-14-29-19/h5-8,10,12,17H,2-4,9,11,13-14H2,1H3
• InChI Key: LBAAQESQTHKODL-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N=C(S2)N(CC3CCCO3)C(=O)CC4=CC5=C(C=C4)OCO5
• Molecular Formula: C23H24N2O5S
• Molecular Weight: 440.5 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a benzo[d][1,3]dioxol-5-yl group, a 6-ethoxybenzo[d]thiazol-2-yl group, and a tetrahydrofuran-2-ylmethyl group.

Scientific Research Applications

Photophysical Properties

The compound's photophysical properties, particularly its hydrogen bond associations, have been extensively studied. For instance, N-(benzo[d]thiazol-2-yl)acetamide demonstrates a unique assembly based on the substituent in the benzothiazole moiety, leading to varied hydrogen bonding patterns. These hydrogen bond formations significantly influence the photophysical behavior of these compounds (Balijapalli et al., 2017).

Synthesis and Characterization of Derivatives

The synthesis and characterization of derivatives of this compound have been a focus of many studies. For example, a series of arylidene compounds from 2-iminothiazolidine -4-one were synthesized, revealing the potential for creating a variety of biologically active structures. These derivatives have been characterized using various spectroscopic techniques, highlighting their structural and functional diversity (Azeez & Abdullah, 2019).

Antioxidant and Anti-inflammatory Properties

Compounds related to this chemical structure have been synthesized and evaluated for their antioxidant and anti-inflammatory properties. Studies found that certain derivatives exhibit significant antioxidant activity in various assays, and some also display strong anti-inflammatory properties, indicating the therapeutic potential of these compounds (Koppireddi et al., 2013).

Antimicrobial and Antibacterial Activity

Numerous studies have synthesized and tested derivatives of this compound for their antimicrobial and antibacterial activity. The results suggest that certain derivatives possess a broad spectrum of activity against various microorganisms, highlighting their potential as antimicrobial agents (Naraboli et al., 2017), (Borad et al., 2015).

Mechanism of Action

The mechanism of action of this compound is not available in the search results. The biological activity of similar compounds can vary widely depending on the exact structure and functional groups present.